Cas no 1602201-07-9 (3-(2-chloro-4-fluorophenyl)-1,1,1-trifluoropropan-2-amine)

• Product Name: 3-(2-chloro-4-fluorophenyl)-1,1,1-trifluoropropan-2-amine
• CAS No: 1602201-07-9
• MF: C₉H₈ClF₄N
• MW: 241.61313533783
• CID: 6295704
• PubChem ID: 66465876
• Update Time: 2025-08-04

3-(2-chloro-4-fluorophenyl)-1,1,1-trifluoropropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloro-4-fluorophenyl)-1,1,1-trifluoropropan-2-amine
• EN300-1929175
• 1602201-07-9

• Inchi： 1S/C9H8ClF4N/c10-7-4-6(11)2-1-5(7)3-8(15)9(12,13)14/h1-2,4,8H,3,15H2
• InChI Key： RMTYEFYPWWRJST-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CC(C(F)(F)F)N)F

Computed Properties

• Exact Mass: 241.0281396g/mol
• Monoisotopic Mass: 241.0281396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives

Additional information on 3-(2-chloro-4-fluorophenyl)-1,1,1-trifluoropropan-2-amine

Compound CAS No. 1602201-07-9: 3-(2-chloro-4-fluorophenyl)-1,1,1-trifluoropropan-2-amine

Compound CAS No. 1602201-07-9, also known as 3-(2-chloro-4-fluorophenyl)-1,1,1-trifluoropropan-2-amine, is a highly specialized chemical compound with significant applications in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential utility in drug design and development.

The molecular structure of 3-(2-chloro-4-fluorophenyl)-1,1,1-trifluoropropan-2-amine consists of a trifluoroalkyl group attached to a secondary amine moiety, which is further connected to a chloro-fluoro-substituted phenyl ring. This combination of functional groups imparts the compound with distinct chemical reactivity and biological activity. Recent studies have highlighted its potential as a building block in the synthesis of bioactive molecules.

One of the most notable aspects of this compound is its versatility in synthetic chemistry. Researchers have demonstrated its ability to participate in various nucleophilic substitution reactions due to the electron-rich nature of the amine group. Moreover, the trifluoro group enhances the compound's stability and lipophilicity, making it an attractive candidate for medicinal chemistry applications.

In terms of pharmacological activity, 3-(2-chloro-4-fluorophenyl)-1,1,1-trifluoropropan-2-amine has shown promise in preliminary assays targeting specific enzyme systems and receptors. For instance, recent investigations have explored its inhibitory effects on certain kinases and its ability to modulate ion channels. These findings suggest that the compound could serve as a lead molecule for developing novel therapeutic agents.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the chloro-fluoro-substituted phenol derivative. Subsequent steps include nucleophilic aromatic substitution to introduce the amine group and fluorination reactions to achieve the trifluoro substitution pattern. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize the reaction conditions and improve yield.

From an environmental standpoint, understanding the fate and transport of CAS No. 1602201-based compounds is crucial for assessing their potential impact on ecosystems. Studies have indicated that these compounds exhibit moderate biodegradability under aerobic conditions; however, their persistence in aquatic environments remains an area requiring further research.

In conclusion, 3-(2-chloro-4-fluorophenyl)-trifluoroalkanamine represents a valuable addition to the arsenal of chemical entities available for drug discovery and material science applications. Its unique combination of functional groups and favorable physicochemical properties positions it as a promising candidate for future research endeavors.